2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-6-(p-tolyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)pyridazin-3-one
• InChI: InChI=1S/C22H21N3O2/c1-16-8-10-17(11-9-16)19-12-13-21(26)25(23-19)15-22(27)24-14-4-6-18-5-2-3-7-20(18)24/h2-3,5,7-13H,4,6,14-15H2,1H3
• InChI Key: SFAYWKLULGCEAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol

Description

2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-6-(p-tolyl)pyridazin-3(2H)-one is a pyridazinone derivative that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound has shown promising results in various studies, making it a subject of interest for researchers.

Scientific Research Applications

Antioxidant Efficiency in Lubricating Greases

Research conducted by Hussein, Ismail, and El-Adly (2016) on similar quinolinone derivatives, including 3-(5-(2.4-dichlorophyenyl)-4.5-dihydro-1H-pyrazol-3-yl)-4hydroxy-1-methylquinolin(1H)-one, has shown their effectiveness as antioxidants in lubricating greases. These compounds, including the one , have potential applications in improving the oxidative stability of lubricants, which is crucial in various industrial and mechanical contexts (Hussein, Ismail, & El-Adly, 2016).

Novel Heterocyclic Synthesis

Butin, Dmitriev, Kostyukova, Abaev, and Trushkov (2007) reported the synthesis of novel heterocyclic systems, which are chemically related to the compound . These systems, synthesized through acid-catalyzed recyclization, have potential applications in the development of new materials and pharmaceuticals, highlighting the versatility of such compounds in synthetic chemistry (Butin et al., 2007).

Electrochromic Applications

Cho, Ye, Neo, Lin, Lu, and Xu (2015) synthesized novel electron acceptors derived from pyrrolo-acenaphtho-pyridazine-diones, which bear structural resemblance to the compound . These materials, due to their low-lying lowest unoccupied molecular orbital (LUMO) levels, are promising for electrochromic applications. This suggests that similar compounds could be explored for their use in electronic displays, smart windows, and other electrochromic devices (Cho et al., 2015).